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Compound of Interest

Compound Name: Eserine salicylate

Cat. No.: B15339708 Get Quote

Essential Safety and Handling of Eserine
Salicylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Eserine Salicylate (also known as Physostigmine Salicylate). Adherence to these procedures

is essential for ensuring laboratory safety and minimizing exposure risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Eserine salicylate is classified as acutely toxic and is fatal if swallowed or inhaled.[1][2] It is

crucial to handle this compound with appropriate engineering controls and personal protective

equipment.
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PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile or

powder-free latex gloves.[3][4]

Prevents skin contact with the

hazardous substance. Double

gloving provides an extra layer

of protection.[3]

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from dust

particles and potential

splashes.

Respiratory Protection

NIOSH-approved respirator

with a HEPA filter.[2][3] To be

used in poorly ventilated areas

or when dust may be

generated.

Prevents inhalation of the

highly toxic dust particles.[1]

Body Protection
A disposable, low-permeability

laboratory coat or coveralls.[3]

Protects skin and personal

clothing from contamination.

Foot Protection
Closed-toe shoes and

protective shoe covers.[3]

Prevents contamination of

personal footwear.

Operational Plan for Handling Eserine Salicylate
This step-by-step guide outlines the safe handling of Eserine salicylate from receipt to

disposal.

1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood or a ventilated enclosure, to

minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.[2]

Have a spill kit readily available.

2. Donning Personal Protective Equipment (PPE):
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Before handling the compound, put on all required PPE in the following order: shoe covers,

inner gloves, lab coat or coveralls, outer gloves over the cuffs of the lab coat, respiratory

protection, and finally, eye protection.

3. Handling and Weighing:

Handle Eserine salicylate as a solid to avoid generating dust.

If weighing is necessary, perform this task within a chemical fume hood or a balance

enclosure to contain any airborne particles.

Use dedicated spatulas and weighing boats.

4. Dissolution:

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

If sonication or heating is required to aid dissolution, ensure the container is properly sealed.

[5]

5. Post-Handling:

After handling, decontaminate all surfaces and equipment.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The

outer gloves should be removed first.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
Waste Chemical: Dispose of Eserine salicylate waste in a clearly labeled, sealed container

as hazardous chemical waste, following all local, state, and federal regulations. Do not mix

with other waste streams.

Contaminated Materials: All disposable PPE (gloves, lab coats, shoe covers), weighing

boats, and other contaminated materials must be disposed of as hazardous waste. Place

these items in a designated, sealed waste bag or container.
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Emergency Procedures
Emergency Situation Action

Skin Contact

Immediately remove contaminated clothing and

rinse the affected skin area with copious

amounts of water for at least 15 minutes.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

Remove contact lenses if present and easy to

do.[1]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1] Seek immediate medical attention.

[1]

Spill

For minor spills, carefully clean up the material

using a HEPA-filtered vacuum or by gently

wetting the powder to avoid creating dust before

sweeping.[3] For major spills, evacuate the area

and contact emergency responders.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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